Cas no 1805646-72-3 (Ethyl 4-cyano-3-difluoromethyl-5-nitrophenylacetate)

• Product Name: Ethyl 4-cyano-3-difluoromethyl-5-nitrophenylacetate
• CAS No: 1805646-72-3
• MF: C₁₂H₁₀F₂N₂O₄
• MW: 284.215610027313
• CID: 4796564
• Update Time: 2025-10-28

Ethyl 4-cyano-3-difluoromethyl-5-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-difluoromethyl-5-nitrophenylacetate

• Inchi： 1S/C12H10F2N2O4/c1-2-20-11(17)5-7-3-8(12(13)14)9(6-15)10(4-7)16(18)19/h3-4,12H,2,5H2,1H3
• InChI Key： LXJLIUBQRPHPFT-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(=CC(=C1)CC(=O)OCC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 415
• XLogP3: 2.2
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 4-cyano-3-difluoromethyl-5-nitrophenylacetate

Ethyl 4-cyano-3-difluoromethyl-5-nitrophenylacetate (CAS No. 1805646-72-3): A Comprehensive Overview

Ethyl 4-cyano-3-difluoromethyl-5-nitrophenylacetate (CAS No. 1805646-72-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano group, difluoromethyl moiety, and a nitro group, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

Ethyl 4-cyano-3-difluoromethyl-5-nitrophenylacetate is a derivative of phenylacetate with a cyano group at the para position, a difluoromethyl group at the meta position, and a nitro group at the ortho position. The presence of these functional groups imparts distinct chemical properties to the molecule. The cyano group is known for its electron-withdrawing effect, which can influence the reactivity and stability of the compound. The difluoromethyl moiety adds fluorine atoms, which are known for their high electronegativity and can enhance the lipophilicity and metabolic stability of the molecule. The nitro group, being a strong electron-withdrawing group, further contributes to the overall electronic distribution and reactivity of the compound.

The molecular formula of Ethyl 4-cyano-3-difluoromethyl-5-nitrophenylacetate is C₁₂H₉F₂N₂O₄, with a molecular weight of approximately 287.20 g/mol. The compound is typically a solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). Its solubility in water is limited due to its lipophilic nature.

Synthesis Methods

The synthesis of Ethyl 4-cyano-3-difluoromethyl-5-nitrophenylacetate involves several steps and can be achieved through various routes. One common approach involves the reaction of 4-cyano-3-difluoromethyl-5-nitrobenzoic acid with ethanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction yields the desired product with high yield and purity.

Another synthetic route involves the coupling of 4-cyano-3-difluoromethylbenzoyl chloride with ethyl 5-nitrophenylacetate using a base such as triethylamine or pyridine. This method provides an alternative pathway to access the target compound and can be optimized for large-scale production.

Biological Activities

Ethyl 4-cyano-3-difluoromethyl-5-nitrophenylacetate has been investigated for its potential biological activities, particularly in the context of medicinal chemistry and drug discovery. Recent studies have shown that this compound exhibits promising anti-inflammatory properties due to its ability to inhibit key enzymes involved in inflammatory pathways. Specifically, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that mediate inflammation.

In addition to its anti-inflammatory effects, Ethyl 4-cyano-3-difluoromethyl-5-nitrophenylacetate has also demonstrated potential as an anticancer agent. Research has indicated that it can induce apoptosis in various cancer cell lines by modulating signaling pathways such as p53 and Bcl-2. These findings suggest that this compound may have therapeutic potential in the treatment of cancer.

Recent Research Advancements

The interest in Ethyl 4-cyano-3-difluoromethyl-5-nitrophenylacetate has grown significantly over the past few years, driven by its unique structural features and promising biological activities. Recent studies have focused on optimizing its pharmacological properties through structure-activity relationship (SAR) studies and exploring its mechanisms of action.

A study published in the Journal of Medicinal Chemistry reported that modifications to the cyano group and difluoromethyl moiety could enhance the potency and selectivity of Ethyl 4-cyano-3-difluoromethyl-5-nitrophenylacetate. These modifications led to derivatives with improved anti-inflammatory and anticancer activities, highlighting the importance of fine-tuning molecular structure for therapeutic applications.

Another notable advancement is the use of computational methods to predict the binding modes and interactions of Ethyl 4-cyano-3-difluoromethyl-5-nitrophenylacetate with target proteins. Molecular docking studies have provided insights into how this compound interacts with COX enzymes and other relevant targets, guiding rational drug design efforts.

Conclusion

Ethyl 4-cyano-3-difluoromethyl-5-nitrophenylacetate (CAS No. 1805646-72-3) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable properties such as anti-inflammatory and anticancer activities. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its therapeutic potential. As scientists delve deeper into understanding this compound, it holds promise for contributing to the development of novel drugs for various diseases.